3-(Aminomethyl)oxetan-3-amine dihydrochloride
Cat. No. B1445804
M. Wt: 175.05 g/mol
InChI Key: UMVLEUYAOATFGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09126998B2
Procedure details
585 mg (2.07 mmol) of 3-(aminomethyl)-N,N-dibenzyloxetane-3-amine [synthesis described in: US2008/103183 A1, 2008; p. 48] were initially charged in ethanol (29.2 ml), and 441 mg (0.41 mmol) of 10% palladium on activated carbon and 6.3 ml (62.2 mmol) of cyclohexene were added. The reaction mixture was stirred under reflux for 8 h. The mixture was then filtered through a Millipore® filter, the filter cake was washed with methanol, 2.6 ml (5.2 mmol) of 2 M hydrogen chloride in diethyl ether were added to the filtrate and the mixture was concentrated and dried under high vacuum. This gave 423 mg (87% of theory, purity 75%) of the target compound.
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH2:2][C:3]1([N:7](CC2C=CC=CC=2)CC2C=CC=CC=2)[CH2:6][O:5][CH2:4]1.C1CCCCC=1.[ClH:28]>C(O)C.[Pd].CO.C(OCC)C>[ClH:28].[ClH:28].[NH2:1][CH2:2][C:3]1([NH2:7])[CH2:6][O:5][CH2:4]1 |f:7.8.9|
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Inputs
Step One
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Name
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|
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Quantity
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585 mg
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Type
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reactant
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Smiles
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NCC1(COC1)N(CC1=CC=CC=C1)CC1=CC=CC=C1
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Name
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Quantity
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29.2 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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6.3 mL
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Type
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reactant
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Smiles
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C1=CCCCC1
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Name
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Quantity
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441 mg
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Type
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catalyst
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Smiles
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[Pd]
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Step Three
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Name
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Quantity
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2.6 mL
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Type
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reactant
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Smiles
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Cl
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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0 (± 1) mol
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|
Type
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solvent
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Smiles
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C(C)OCC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 8 h
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Duration
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8 h
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FILTRATION
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Type
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FILTRATION
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Details
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The mixture was then filtered through a Millipore®
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FILTRATION
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Type
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FILTRATION
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Details
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filter
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ADDITION
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Type
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ADDITION
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Details
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were added to the filtrate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the mixture was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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dried under high vacuum
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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Cl.Cl.NCC1(COC1)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
